Dimethyl 2-(5-chloro-3-nitropyridin-2-YL)malonate

• IUPAC Name: dimethyl 2-(5-chloro-3-nitropyridin-2-yl)propanedioate
• InChI: InChI=1S/C10H9ClN2O6/c1-18-9(14)7(10(15)19-2)8-6(13(16)17)3-5(11)4-12-8/h3-4,7H,1-2H3
• InChI Key: UVSRKEGGVVTQFK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=C(C=C(C=N1)Cl)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C10H9ClN2O6
• DSSTOX Substance ID: DTXSID80682469
• Molecular Weight: 288.64 g/mol
• CAS RN: 1261956-26-6

Description

Dimethyl 2-(5-chloro-3-nitropyridin-2-YL)malonate is a chemical compound with the molecular formula C10H9ClN2O6. It is used as a synthetic intermediate.

Molecular Structure Analysis

The molecular structure of Dimethyl 2-(5-chloro-3-nitropyridin-2-YL)malonate consists of a pyridine ring substituted with a nitro group at the 3-position and a chloro group at the 5-position. The pyridine ring is also attached to a malonate group.

Scientific Research Applications

1. Nitropyridines: Synthesis and Reactions

• Application Summary : Nitropyridines are synthesized by reacting pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion. This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine.
• Methods of Application : The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift.
• Results or Outcomes : From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction. From this, a series of 2-substituted-5-nitro-pyridines has been synthesized.

2. Trifluoromethylpyridines: Synthesis and Applications

• Application Summary : Trifluoromethylpyridine (TFMP) and its derivatives are used in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests.
• Methods of Application : Various methods of synthesizing 2,3,5-DCTF have been reported. For example, 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine can be used as a chemical intermediate for the synthesis of several crop-protection products.
• Results or Outcomes : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Safety And Hazards

Dimethyl 2-(5-chloro-3-nitropyridin-2-YL)malonate may be harmful by inhalation, in contact with skin, and if swallowed. Always use appropriate safety measures when handling this compound.

Future Directions

As a synthetic intermediate, Dimethyl 2-(5-chloro-3-nitropyridin-2-YL)malonate may be used in the synthesis of a variety of other compounds. Its future use will likely depend on the development of new synthetic methods and the discovery of new target molecules.